N-(4-acetylphenyl)-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C21H19N3O3/c1-14-5-3-4-6-18(14)19-11-12-21(27)24(23-19)13-20(26)22-17-9-7-16(8-10-17)15(2)25/h3-12H,13H2,1-2H3,(H,22,26)
• InChI Key: NNVCWVFMOROUAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C21H19N3O3
• Molecular Weight: 361.4 g/mol

Description

N-(4-acetylphenyl)-2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide, also known as AP-1, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. AP-1 has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Pyridazin-3-one Derivatives : A study by Ibrahim & Behbehani (2014) detailed the synthesis of a novel class of pyridazin-3-one derivatives, showcasing a general route for their synthesis. This route involves reactions in acetic anhydride between 3-oxo-2-arylhydrazonopropanals and active methylene compounds, leading to high yields of pyridazin-3-one derivatives (Ibrahim & Behbehani, 2014).

Pharmacological Applications

• H3 Receptor Antagonist for Cognitive Disorders : Esbenshade et al. (2012) explored the pharmacological profile of ABT-288, a selective histamine H3 receptor antagonist. ABT-288 enhances central neurotransmitter release, indicating potential for treating cognitive disorders (Esbenshade et al., 2012).

Antimicrobial Activity

• Antimicrobial Activity of Diphenylamine Derivatives : Kumar & Mishra (2015) synthesized novel derivatives of 2-hydrazinyl-N-N, diphenyl acetamide, showing significant antimicrobial and antifungal activity. This study highlights the potential of diphenylamine compounds as antimicrobial agents (Kumar & Mishra, 2015).

Additional Research Applications

• Analgesic Effects of Capsaicinoid Compounds : Park et al. (1995) studied the structure of N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide, a capsaicinoid with potential analgesic effects. The study provided insights into the conformation and intermolecular interactions of such compounds (Park et al., 1995).

• Quantitative Structure-Activity Relationships (QSAR) in Antibacterial Agents : Desai et al. (2008) conducted QSAR studies on various acetamide derivatives, including N-(4-oxo-2-aryl(1,3 thiazolidin-3-yl))acetamides, evaluating their antibacterial activity. This research aids in understanding the structural and physicochemical parameters influencing antibacterial potency (Desai et al., 2008).